Disperse Red 134
Overview
Description
Preparation Methods
The preparation of Disperse Red 134 typically involves chemical synthesis. The specific synthetic routes and reaction conditions can vary depending on the manufacturer and the desired properties of the final product . One common method involves the reaction of 2-cyano-4-nitroaniline with other reagents under controlled conditions to produce the desired dye . Industrial production methods often include steps such as grinding, mixing with dispersants, and drying to achieve the final product .
Chemical Reactions Analysis
Disperse Red 134 can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and zinc dust.
Substitution: This reaction involves the replacement of one functional group with another.
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound may result in the formation of quinones, while reduction may yield amines .
Scientific Research Applications
Disperse Red 134 has a wide range of scientific research applications, including:
Chemistry: It is used as a model compound for studying dye adsorption and desorption processes on various substrates.
Biology: It is used in biological staining techniques to visualize cellular structures and processes.
Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a diagnostic tool.
Industry: This compound is widely used in the textile industry for dyeing synthetic fibers, as well as in the production of inks, coatings, and plastics
Mechanism of Action
The mechanism of action of Disperse Red 134 involves its interaction with the substrate it is applied to. In the case of textile dyeing, the dye molecules interact with the fibers through van der Waals forces and dipole interactions . The dye molecules are dispersed in water with the help of surfactants, allowing them to penetrate the hydrophobic fibers and achieve uniform coloration .
Comparison with Similar Compounds
Disperse Red 134 can be compared with other similar compounds, such as:
Disperse Red 1: Known for its reversible light-induced solubility and used in photonic applications.
Disperse Red 9: Derived from anthraquinone and used in various dyeing applications.
Disperse Red 60: Another anthraquinone-based dye used for its bright red shades and high wetfastness.
This compound stands out due to its high color fastness and light fastness, making it particularly suitable for applications requiring durable and vibrant colors .
Properties
CAS No. |
12223-69-7 |
|---|---|
Molecular Formula |
C62H89CoN13O14P |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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